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Abstract
(R)-Morpholin-2-ylmethanol hydrochloride is a chiral building block of significant interest in

modern medicinal chemistry. The morpholine ring is recognized as a "privileged scaffold,"

frequently incorporated into therapeutic candidates to optimize physicochemical and

pharmacokinetic properties such as aqueous solubility, metabolic stability, and target affinity.[1]

[2][3] This technical guide provides an in-depth analysis of the core chemical properties,

synthesis, analytical characterization, and applications of the (R)-enantiomer of morpholin-2-

ylmethanol as its hydrochloride salt. It is intended for researchers, scientists, and drug

development professionals who utilize chiral intermediates to construct complex, biologically

active molecules.

Introduction: The Strategic Value of the Morpholine
Moiety
The development of drug candidates for complex targets, particularly within the central nervous

system (CNS), necessitates a delicate balance of molecular properties to ensure efficacy and

favorable pharmacokinetics.[4] The morpholine heterocycle, with its integrated ether and
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secondary amine functionalities, offers a unique combination of polarity, hydrogen bonding

capability, and conformational flexibility.[4][5] These attributes are leveraged by medicinal

chemists to:

Enhance Potency: The morpholine ring can engage in critical hydrogen bonding and other

non-covalent interactions within a target's active site.[3]

Modulate Physicochemical Properties: Its inclusion often improves aqueous solubility and

metabolic stability, crucial for oral bioavailability and in vivo half-life.[1][2]

Act as a Versatile Scaffold: The ring serves as a rigid or semi-rigid anchor to correctly orient

other pharmacophoric groups.[4]

The specific stereochemistry of substituents on the morpholine ring is frequently paramount for

achieving selective biological activity. (R)-Morpholin-2-ylmethanol hydrochloride provides a

synthetically accessible source of a chiral morpholine core, presenting a primary alcohol as a

handle for further chemical elaboration. The hydrochloride salt form enhances the compound's

stability and water solubility, making it more convenient for storage and for use in aqueous

reaction media.[1]

Physicochemical and Structural Properties
A thorough understanding of a building block's fundamental properties is the bedrock of its

effective use in synthesis. The key physicochemical data for (R)-Morpholin-2-ylmethanol
hydrochloride are summarized below.

Table 1: Core Physicochemical Properties
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Property Value Source(s)

CAS Number 1436436-17-7 [6][7]

Alternate CAS 156925-22-3 (for free base) [8][9][10]

Molecular Formula C₅H₁₂ClNO₂ [6][7][9]

Molecular Weight 153.61 g/mol [6][9]

Appearance White to off-white solid [11]

Purity Typically ≥95% - 97% [8]

Storage Conditions Inert atmosphere, 2-8°C [6]

SMILES Code OC[C@H]1CNCCO1.[H]Cl [6][7]

The structure contains a single defined stereocenter at the C2 position of the morpholine ring,

dictating the (R) configuration.

Caption: Chemical structure of (R)-Morpholin-2-ylmethanol hydrochloride.

Synthesis and Chiral Purity
The synthesis of enantiomerically pure compounds like (R)-Morpholin-2-ylmethanol is critical to

their function in drug development. While multiple synthetic routes exist, a common strategy

involves the use of a chiral starting material or a resolution step. The hydrochloride salt is

typically formed in the final step by treating the free base with hydrochloric acid in a suitable

solvent.
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Chiral Precursor Selection
(e.g., (R)-epichlorohydrin or protected amino acid)

Ring Formation / Nucleophilic Opening
(Formation of morpholine core)

Rationale:
Establishes stereocenter early

Functional Group Interconversion
(Reduction to primary alcohol)

Deprotection (if applicable)
(Removal of protecting groups)

Purification of Free Base
(e.g., Column Chromatography)

Salt Formation
(Addition of HCl in solvent like ether or isopropanol)

Rationale:
Ensures purity before salt formation

Isolation & Final Purification
(Filtration/Recrystallization of Hydrochloride Salt)

Rationale:
Improves stability & handling
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Quality Control Testing

Identity Confirmation

Mass Spectrometry
(Confirms MW)

¹H NMR
(Confirms Structure)

Purity & Impurity Profile

RP-HPLC
(Assesses Chemical Purity)

Chiral Integrity

Chiral HPLC
(Determines Enantiomeric Excess)

Incoming Material:
(R)-Morpholin-2-ylmethanol HCl

Certificate of Analysis (CoA)
(Data Consolidation & Release)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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